Cas no 2034440-29-2 (N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide)

• Product Name: N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide
• CAS No: 2034440-29-2
• MF: C₁₇H₁₄N₆O₂
• MW: 334.3321
• CID: 5351584
• Update Time: 2025-06-08

N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]quinoxaline-2-carboxamide
• N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)quinoxaline-2-carboxamide
• N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide

• Inchi： 1S/C17H14N6O2/c1-23-8-4-7-14(23)16-21-15(25-22-16)10-19-17(24)13-9-18-11-5-2-3-6-12(11)20-13/h2-9H,10H2,1H3,(H,19,24)
• InChI Key： NKXMJUQIGVFAFK-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])N([H])C(C2C([H])=NC3=C([H])C([H])=C([H])C([H])=C3N=2)=O)=NC(C2=C([H])C([H])=C([H])N2C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• XLogP3: 1
• Topological Polar Surface Area: 98.7

Additional information on N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide

Comprehensive Analysis of N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide (CAS No. 2034440-29-2)

The compound N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide (CAS No. 2034440-29-2) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This heterocyclic molecule combines a quinoxaline core with a 1,2,4-oxadiazole moiety, linked via a methylene bridge, making it a subject of interest for researchers exploring novel bioactive compounds. Its CAS number 2034440-29-2 serves as a critical identifier for regulatory and scientific documentation.

One of the most searched questions regarding this compound is its synthetic pathway. The synthesis typically involves the condensation of 3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole-5-carboxylic acid with quinoxaline-2-carboxamide, followed by purification steps to achieve high yields. Researchers often optimize reaction conditions to enhance efficiency, as highlighted in recent publications. The compound's molecular weight and solubility are also frequently queried, with studies indicating moderate solubility in polar organic solvents like DMSO and methanol.

In the context of drug discovery, this molecule's quinoxaline scaffold is notable for its role in modulating biological targets. Recent trends in AI-driven drug design have amplified interest in such structures, as computational models predict high binding affinity for kinases and GPCRs. The 1,2,4-oxadiazole ring further enhances its potential as a bioisostere for carboxylic acids, improving metabolic stability. These attributes align with the growing demand for small-molecule therapeutics in oncology and neurology.

Another hot topic is the compound's spectroscopic characterization. NMR and mass spectrometry data confirm its structure, with the 1-methyl-1H-pyrrole subunit exhibiting distinct proton signals. Users often search for HPLC methods to analyze purity, underscoring the need for standardized protocols. Additionally, its thermal stability has been investigated for applications in high-performance materials, where heterocyclic compounds are increasingly used.

From a commercial perspective, suppliers list CAS No. 2034440-29-2 with varying purity grades, prompting queries about storage conditions (typically -20°C under inert atmosphere). The compound's patent landscape is another frequent search theme, with several filings citing derivatives for anti-inflammatory and antiviral uses. This aligns with the broader shift toward targeted therapies in precision medicine.

In conclusion, N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoxaline-2-carboxamide represents a versatile scaffold with multidisciplinary relevance. Its CAS number 2034440-29-2 ensures traceability in research, while its structural complexity continues to inspire innovations in pharmaceuticals and advanced materials. As AI and automation reshape chemical research, this compound exemplifies the synergy between traditional synthesis and cutting-edge computational tools.